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Compound of Interest

Compound Name: (S)-1,3-Dimethylipiperazine

Cat. No.: B2479536

(S)-1,3-Dimethylpiperazine is a chiral amine compound that serves as a valuable catalyst and
building block in various organic synthesis reactions.[1] Its utility in the synthesis of
pharmaceuticals, dyes, and polymers makes it a common reagent in both academic and
industrial research settings.[1] However, its chemical reactivity and inherent hazards
necessitate a thorough understanding and implementation of rigorous safety protocols. This
guide provides a comprehensive framework for the safe handling, storage, and disposal of
(S)-1,3-Dimethylpiperazine, grounded in established safety data and best practices. The
objective is to empower researchers to mitigate risks effectively, ensuring personal safety and
the integrity of their work.

Section 1: Core Chemical and Physical Profile

A foundational understanding of a chemical's physical properties is paramount to its safe
manipulation. These properties dictate its behavior under various laboratory conditions and
inform the necessary engineering controls and personal protective equipment. For instance, its
relatively low flash point indicates a significant fire hazard, while its predicted melting point
range explains why it may be encountered as either a liquid or a solid at or near room
temperature.

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b2479536?utm_src=pdf-interest
https://www.benchchem.com/product/b2479536?utm_src=pdf-body
https://www.biosynce.com/pharmaceutical-intermediates/piperazine/s-1-3-dimethylpiperazine-cas-1152367-80-0.html
https://www.biosynce.com/pharmaceutical-intermediates/piperazine/s-1-3-dimethylpiperazine-cas-1152367-80-0.html
https://www.benchchem.com/product/b2479536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2479536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 1152367-80-0 [1][2]
Molecular Formula CeH14N2 [3][4]
Molecular Weight 114.19 g/mol [31[4]
Appearance Liquid or solid [11[3]
Boiling Point 147.9 + 8.0 °C at 760 mmHg [1]

Melting Point -30 to 35 °C (predicted) [1]

Flash Point 45.7 £ 9.4 °C (Closed Cup) [1]

Density 0.9+0.1g/cm3 [1]

pKa (Predicted) 9.34+£0.40 [1]

Section 2: Hazard Identification and Toxicological
Assessment

(S)-1,3-Dimethylpiperazine is classified as a hazardous substance with multiple risk factors.
The primary dangers are its flammaubility, its corrosive nature towards skin and eyes, and its
acute oral toxicity. A consolidated view of its GHS (Globally Harmonized System of
Classification and Labelling of Chemicals) classification underscores the need for caution.
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GHS Hazard . .
. Signal Word Pictogram(s) Source(s)
Classification Statement
H226:
Flammable o
o Flammable liquid  Danger () [4]
Liquids
and vapor
Acute Toxicity, H302: Harmful if )
Warning | [3][4]
Oral swallowed
) H314: Causes
Skin )
) o severe skin ]
Corrosion/Irritatio Danger corrosive [4]
burns and eye
n
damage
) H318: Causes
Serious Eye ) ]
serious eye Danger corrosive [3]
Damage
damage
] H335: May
Respiratory . _
o cause respiratory  Warning | [4]
Irritation o
irritation
Hazardous to the  H412: Harmful to
Aquatic aquatic life with
] ] - none [3]
Environment, long lasting
Chronic effects

The causality behind these hazards lies in its chemical structure. As an amine, it is alkaline and
can readily cause caustic burns upon contact with biological tissues. Its volatility and carbon-
based structure contribute to its flammability. Ingestion can lead to systemic toxicity, while
inhalation of vapors can irritate the respiratory tract.[4][5]

Section 3: Personal Protective Equipment (PPE)
Protocol

A multi-layered PPE approach is non-negotiable when handling (S)-1,3-Dimethylpiperazine.
The selection of appropriate PPE is a self-validating system; it must be chosen based on a risk
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assessment of the specific procedure being performed. The goal is to create an impermeable
barrier between the researcher and the chemical.

Step-by-Step PPE Selection and Use:

o Eye and Face Protection:

o Minimum Requirement: Wear tight-sealing chemical safety goggles that conform to
OSHA's 29 CFR 1910.133 or European Standard EN166.[6][7][8] Standard safety glasses
are insufficient as they do not protect against splashes.

o High-Risk Operations: For tasks with a significant splash potential, such as transfers of
large volumes or reactions under pressure, supplement goggles with a full-face shield.[9]
The face shield provides a secondary barrier protecting the entire face.

o Skin and Body Protection:

o Gloves: Use impervious gloves resistant to amines. Nitrile gloves may offer splash
protection for short-duration tasks, but for extended handling or immersion, heavier-duty
gloves such as butyl rubber or Viton™ should be considered. Always check the
manufacturer's glove compatibility data. Contaminated gloves must be removed promptly
and disposed of properly.

o Lab Coat/Clothing: A flame-retardant lab coat is mandatory. For larger scale work, a
chemical-resistant apron or suit may be necessary. Ensure clothing fully covers the arms
and legs. Do not wear shorts or open-toed shoes in the laboratory.

o Respiratory Protection:

o Baseline: All manipulations should be performed within a certified chemical fume hood to
minimize vapor inhalation.[9]

o Elevated Risk Scenarios: In cases of inadequate ventilation, spill cleanup, or when
engineering controls are not feasible, respiratory protection is required.[10] Use a
NIOSH/MSHA-approved respirator equipped with organic vapor cartridges.[6][9] The
specific type of respirator should be selected based on the potential airborne
concentration, as part of a comprehensive respiratory protection program.[11]
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Caption: PPE selection workflow for (S)-1,3-Dimethylpiperazine.
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Section 4: Safe Handling Procedures

Adherence to a strict handling protocol is essential to prevent exposure and accidents. The
principle of "as low as reasonably achievable" (ALARA) exposure should guide all actions.

o Work Area Preparation:

o Designate a specific area for handling (S)-1,3-Dimethylpiperazine, preferably within a
chemical fume hood.[9]

o Ensure that an eyewash station and safety shower are unobstructed and in close proximity
to the workstation.[6][9]

o Remove all potential ignition sources from the area, including hot plates, open flames, and
non-intrinsically safe electrical equipment.[9][12]

e Chemical Transfer:

o When transferring the liquid, ground and bond all metal containers and receiving
equipment to prevent the buildup of static electricity, which could ignite the flammable
vapors.[6][13]

o Use spark-proof tools for all operations.[9][13]

o Perform transfers slowly to minimize splashing and vapor generation. Use a funnel for
pouring into containers with small openings.

e Post-Handling:

o Wash hands and any exposed skin thoroughly with soap and water after handling, even if
no direct contact is suspected.

o Decontaminate all equipment and the work surface after use.

o Ensure the container is tightly sealed before returning it to storage.

Section 5: Storage Guidelines
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Proper storage is critical for maintaining the chemical's stability and preventing hazardous
situations like fires or reactions with incompatible materials.

e Location: Store in a cool, dry, well-ventilated area designated for flammable and corrosive
liquids.[6][14] The storage area should be secured and accessible only to authorized

personnel.

o Conditions: Keep containers tightly closed to prevent the escape of vapors and
contamination.[6] Some suppliers recommend storage under an inert gas atmosphere.
Protect from direct sunlight and keep away from heat and ignition sources.[7]

e Segregation: It is crucial to store (S)-1,3-Dimethylpiperazine away from incompatible
materials. The primary incompatibilities are:

o Strong Oxidizing Agents: Can cause a violent reaction, leading to fire or explosion.
o Strong Acids: A vigorous exothermic neutralization reaction can occur.[1][9]

o Acid Anhydrides and Acid Chlorides: Can react violently.[3]

Keep Separate

Chemical Storage Area

Flammable & Corrosive Cabinet Acids Cabinet Oxidizers Cabinet

A B . : Strong Acids Strong Oxidizers
(SHL S P TR AT (e.g., HCI, H2S04) Ge.g., Peroxides, Nitrates)

N
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Caption: Segregation of (S)-1,3-Dimethylpiperazine from incompatible chemicals.

Section 6: Emergency Procedures

Immediate and correct response to an emergency can significantly reduce the severity of the

outcome. All personnel working with this chemical must be familiar with these procedures.

Protocol for Accidental Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[6][7] Remove contact lenses if present and easy to do.[10] Seek
immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[6] Seek medical attention if irritation or
burns develop.

Inhalation: Move the affected person to fresh air at once.[10] If breathing is difficult or has
stopped, provide artificial respiration (do not use the mouth-to-mouth method if the victim
ingested the substance).[9] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[6][9] If the person is conscious, rinse their mouth with
water and have them drink one or two glasses of water.[10] Seek immediate medical
attention.[9]

Protocol for Spills and Leaks:

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.[10]

Isolate and Ventilate: Remove all ignition sources and ensure the area is well-ventilated (if
safe to do s0).[9] Approach the spill from upwind.[12]

Contain: Prevent the spill from entering drains or waterways.[10]

Absorb: For small spills, contain and collect the spillage with a non-combustible, inert
absorbent material such as sand, earth, or vermiculite.[12]
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o Collect and Dispose: Place the absorbent material and contaminated soil into a suitable,

labeled container for hazardous waste disposal.[9][12]

o Decontaminate: Clean the spill area thoroughly.

Spill or Exposure Occurs

What is the Emergency?

~

Personal Exposure Chemical Spill

Alert others & Evacuate.
Remove ignition sources.

Exposure Route?

AN

Inhalation Ingestion
\4 v
Eye Contact: Skin Contact: Inhalation: Ingestion: Contain spill with
Flush with water 15+ min. Remove clothing, wash Move to fresh air. DO NOT induce vomiting. e absorbest Tt
Seek IMMEDIATE medical aid ith soap & water 15+ min. Seek IMMEDIATE medical aid. Rinse mouth, seek medical aid. >
J/
v
Collect waste in a sealed,
labeled container.
\ 4

Decontaminate area.
N~ ———————————
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Caption: Flowchart for emergency response to spills and exposures.

Section 7: Waste Disposal
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Disposal of (S)-1,3-Dimethylpiperazine and any contaminated materials must be handled as
hazardous waste in strict accordance with all local, state, and federal regulations.

» Containerization: Collect all waste, including contaminated absorbent materials and
disposable PPE, in a designated, compatible, and properly sealed container.[15]

e Labeling: The waste container must be clearly labeled with the words "HAZARDOUS
WASTE" and the full chemical name: "(S)-1,3-Dimethylpiperazine".[15]

» Disposal: Arrange for pickup and disposal through your institution's environmental health and
safety (EHS) office or a licensed hazardous waste disposal contractor.[12] Do not pour this
chemical down the drain or dispose of it with regular trash.

Conclusion

(S)-1,3-Dimethylpiperazine is a potent chemical tool whose safe use is predicated on a
culture of vigilance and preparedness. By internalizing its physical properties, understanding its
specific hazards, and rigorously applying the handling, storage, and emergency protocols
outlined in this guide, researchers can confidently and safely leverage its synthetic utility. The
principles of risk assessment, engineering controls, and appropriate personal protective
equipment are the cornerstones of a secure laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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